Cas no 905088-02-0 (3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid)

• Product Name: 3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid
• CAS No: 905088-02-0
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 3061480
• PubChem ID: 135600411
• Update Time: 2025-06-11

3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid
• 3-(2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid
• 3-(2-benzylsulfanyl-4-methyl-6-oxo-1H-pyrimidin-5-yl)propanoic acid
• FLB08802
• 905088-02-0
• Z202999502
• G36827
• 3-[2-(benzylsulfanyl)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid
• EN300-25671
• 3-[2-(benzylsulfanyl)-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl]propanoic acid
• AKOS033743387

• Inchi： 1S/C15H16N2O3S/c1-10-12(7-8-13(18)19)14(20)17-15(16-10)21-9-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,18,19)(H,16,17,20)
• InChI Key： JZVGDNZDPVALJB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NC(C)=C(C(N1)=O)CCC(=O)O

Computed Properties

• Exact Mass: 304.08816355Da
• Monoisotopic Mass: 304.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Additional information on 3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid

Introduction to 3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic Acid (CAS No. 905088-02-0)

3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid, identified by its CAS number 905088-02-0, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyrimidine derivatives class, which has been extensively studied for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzylthio moiety and a carboxylic acid group, which contribute to its unique chemical properties and reactivity.

The benzylthio group in 3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid plays a crucial role in determining its interaction with biological targets. This group is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of pharmacophores. The presence of the carboxylic acid group further enhances the compound's solubility and reactivity, allowing for various chemical modifications and derivatization strategies.

In recent years, pyrimidine derivatives have garnered considerable attention due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The structural similarity of pyrimidine derivatives to nucleic acid bases makes them effective inhibitors of enzymes involved in DNA and RNA synthesis, such as polymerases and kinases.

The synthesis of 3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps typically include condensation reactions to form the pyrimidine ring system, followed by functional group transformations to introduce the benzylthio and carboxylic acid groups. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to ensure high yield and purity.

The pharmacological profile of 3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid has been the subject of numerous preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human health. For instance, research has shown that this compound can interact with kinases involved in cell proliferation and survival pathways. Additionally, its ability to modulate inflammatory responses has been explored in models of chronic diseases.

The development of novel drug candidates relies heavily on the availability of high-quality starting materials and intermediates. 3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid serves as a valuable building block in medicinal chemistry campaigns. Its versatile structure allows for further derivatization to create new analogs with enhanced pharmacological properties. Such modifications can lead to improved efficacy, reduced toxicity, and better pharmacokinetic profiles.

The analytical characterization of 3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl]propanoic acid is essential for ensuring its purity and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed for structural elucidation and impurity profiling. These analytical methods provide critical data for regulatory submissions and quality control purposes.

In conclusion, 3-[2-(benzylthio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-y]propanoic acid (CAS No. 905088-02- 0) is a compound of great interest in pharmaceutical research due to its unique structure and potential therapeutic applications. Its synthesis involves sophisticated chemical transformations, while its biological activity suggests promising avenues for drug development. As research continues to uncover new insights into the pharmacology of pyrimidine derivatives, compounds like this one will remain at the forefront of medicinal chemistry innovation.